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For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzamide, 2,2'-dithiobis[N-methyl-] (CAS No. 2527-58-4), also known as Dithio-2,2'-bis(N-
methylbenzamide), is a versatile chemical compound with applications in various fields,
including the pharmaceutical and cosmetic industries. It serves as a key intermediate in the
synthesis of the tyrosine kinase inhibitor Axitinib and is also utilized as a microbicidal agent in
cosmetic formulations. This technical guide provides a comprehensive overview of its core
physical properties, along with insights into its synthesis and mechanisms of action.

Core Physical and Chemical Properties

The fundamental physical and chemical properties of Benzamide, 2,2'-dithiobis[N-methyl-] are
summarized in the table below, providing a quick reference for researchers. These properties
are crucial for understanding its behavior in various experimental and industrial settings.
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Property Value Reference(s)
Molecular Formula C16H16N202S2

Molecular Weight 332.44 g/mol

Appearance White to gray wet solids

Melting Point 216.50 °C

Boiling Point (est.)

545.90 °C @ 760.00 mm Hg

Solubility in Water (est.)

36.92 mg/L @ 25 °C

logP (o/w) (est.) 2.090
Flash Point (est.) 283.9 °C
CAS Number 2527-58-4
Dithio-2,2'-bis(N-
methylbenzamide), Densil P,
Synonyms

2,2'-Disulfanediylbis(N-

methylbenzamide)

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and characterization of
Benzamide, 2,2'-dithiobis[N-methyl-] are not extensively available in the public domain.
However, the general synthetic approach involves the oxidative coupling of two molecules of 2-
mercapto-N-methylbenzamide.

General Synthesis Outline

A common route to synthesize Benzamide, 2,2'-dithiobis[N-methyl-] is through the oxidation of
2-mercapto-N-methylbenzamide. This reaction typically involves an oxidizing agent that
facilitates the formation of the disulfide bond.

Disclaimer: The following is a generalized protocol and may require optimization.

Materials:
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e 2-mercapto-N-methylbenzamide
e An appropriate oxidizing agent (e.g., iodine, hydrogen peroxide)
o A suitable solvent (e.g., ethanol, methanol)

Procedure:

Dissolve 2-mercapto-N-methylbenzamide in the chosen solvent.

Slowly add the oxidizing agent to the solution while stirring.

Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer
Chromatography (TLC).

Upon completion, the product can be isolated by filtration or extraction.

Further purification can be achieved through recrystallization from a suitable solvent.

Characterization Methods

Standard analytical techniques are used to confirm the identity and purity of the synthesized
compound. These include:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the molecular structure.
« Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Key Applications and Mechanisms of Action

Benzamide, 2,2'-dithiobis[N-methyl-] has two primary applications of interest to the scientific
community: its role as a microbicidal agent and its function as a crucial intermediate in the
synthesis of the anticancer drug Axitinib.

Microbicidal Activity: A Proposed Mechanism
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This compound is known to inhibit the growth of bacteria by reacting with their cell membranes.
The disulfide bond is a key feature in its mechanism of action. It is proposed that the compound
interacts with the bacterial cell membrane, leading to its disruption and a subsequent loss of
cellular integrity, ultimately resulting in cell death.

Proposed Antimicrobial Mechanism of Action

Benzamide, 2,2'-dithiobis[N-methyl-

Bacterial Cell Membrane

Loss of Cellular Contents

Bacterial Cell Death
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Caption: Proposed mechanism of antimicrobial action.

Role in Axitinib Synthesis

Benzamide, 2,2'-dithiobis[N-methyl-] is a vital precursor in the synthesis of Axitinib, a potent
tyrosine kinase inhibitor used in cancer therapy. In the synthetic pathway, the disulfide bond of
Benzamide, 2,2'-dithiobis[N-methyl-] is cleaved to yield 2-mercapto-N-methylbenzamide, which
is then coupled with an indazole derivative to form the core structure of Axitinib.

Role in Axitinib Synthesis

Benzamide, 2,2'-dithiobis[N-methyl-
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Caption: Simplified workflow of Axitinib synthesis.

 To cite this document: BenchChem. [Technical Guide: Physical Properties and Applications
of Benzamide, 2,2'-dithiobis[N-methyl-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8103082#benzamide-2-2-dithiobis-n-methyl-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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